4-((3-Fluorophenyl)amino)-2-((furan-2-ylmethyl)amino)-4-oxobutanoic acid
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Description
4-((3-Fluorophenyl)amino)-2-((furan-2-ylmethyl)amino)-4-oxobutanoic acid is a chemical compound that has shown potential in scientific research applications. It is a synthetic derivative of the amino acid leucine, and its structure has been designed to target specific biochemical pathways in cells.
Scientific Research Applications
Phenolic Acids in Medicinal Chemistry
Phenolic acids, such as Chlorogenic Acid (CGA), have been extensively studied due to their diverse biological and pharmacological effects. CGA, for example, exhibits antioxidant, antibacterial, hepatoprotective, and cardioprotective activities among others. It's speculated that CGA and similar phenolic acids could regulate lipid and glucose metabolism, offering therapeutic roles in managing hepatic steatosis, cardiovascular disease, diabetes, and obesity. The extensive range of these activities suggests that phenolic compounds, including those similar to the queried compound, could have significant applications in developing natural safeguard food additives and therapeutic agents (Naveed et al., 2018).
Furan Derivatives in Polymer and Drug Development
Furan derivatives, such as 5-Hydroxymethylfurfural (HMF) from plant biomass, are pivotal in synthesizing various polymers, functional materials, and fuels. HMF and its derivatives are considered potential replacements for non-renewable hydrocarbon sources in the chemical industry. The synthesis of HMF from plant feedstocks and its applications in producing monomers, polymers, and other chemicals underline the importance of furan derivatives in sustainable chemistry and materials science (Chernyshev et al., 2017).
Fluorinated Compounds in Protein Design
The inclusion of fluorinated compounds in proteins has been a novel approach in protein design. Fluorination enhances proteins' stability against chemical and thermal denaturation while retaining their structure and biological activity. This strategy has proven effective for both soluble and membrane-bound proteins, suggesting that fluorinated amino acids and their derivatives could play a significant role in developing proteins with novel properties for various applications (Buer & Marsh, 2012).
properties
IUPAC Name |
4-(3-fluoroanilino)-2-(furan-2-ylmethylamino)-4-oxobutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O4/c16-10-3-1-4-11(7-10)18-14(19)8-13(15(20)21)17-9-12-5-2-6-22-12/h1-7,13,17H,8-9H2,(H,18,19)(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMJUWEOBBBBACX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=O)CC(C(=O)O)NCC2=CC=CO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.